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Introduction
Clavamycin D is a member of the clavam class of antibiotics, which are isolated from

Streptomyces hygroscopicus.[1][2] While some clavams are known for their β-lactamase

inhibitory activity, others, including potentially Clavamycin D, exhibit antifungal properties.[3][4]

Preliminary evidence suggests that the antifungal mechanism of clavamycins may involve

transport into the fungal cell via peptide transport systems, followed by interference with cell

wall synthesis. The activity of Clavamycin D against Candida albicans has been shown to be

reversed by the presence of di- and tri-peptides, further supporting this hypothesis.

These application notes provide a framework for developing a comprehensive bioassay for

determining the antifungal susceptibility of various fungal pathogens to Clavamycin D. The

protocols are based on established methodologies from the Clinical and Laboratory Standards

Institute (CLSI) and are intended to be adapted for the specific characteristics of Clavamycin
D.
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Currently, there is limited publicly available quantitative data on the in vitro activity of

Clavamycin D against a broad range of fungal species. The following tables are provided as

templates for researchers to populate with their own experimental data, allowing for a clear and

structured presentation of results.

Table 1: In Vitro Antifungal Activity of Clavamycin D - Minimum Inhibitory Concentration (MIC)

Fungal
Species

Strain ID
Clavamycin D
MIC (µg/mL)

Quality
Control Strain
MIC (µg/mL)

Notes

Candida albicans ATCC 90028

C. parapsilosis

ATCC 22019:

[Value]

Candida glabrata ATCC 90030

Candida

parapsilosis
ATCC 22019

Candida

tropicalis
ATCC 750

Cryptococcus

neoformans
ATCC 90112

Aspergillus

fumigatus
ATCC 204305

A. flavus ATCC

204304: [Value]

Aspergillus

flavus
ATCC 204304

Aspergillus niger ATCC 16404

[Other Species]

Table 2: In Vitro Antifungal Activity of Clavamycin D - Minimum Fungicidal Concentration

(MFC)
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Fungal
Species

Strain ID
Clavamycin D
MFC (µg/mL)

MFC/MIC Ratio
Interpretation
(Fungistatic/Fu
ngicidal)

Candida albicans ATCC 90028

Candida glabrata ATCC 90030

Candida

parapsilosis
ATCC 22019

Candida

tropicalis
ATCC 750

Cryptococcus

neoformans
ATCC 90112

Aspergillus

fumigatus
ATCC 204305

Aspergillus

flavus
ATCC 204304

Aspergillus niger ATCC 16404

[Other Species]

Experimental Protocols
Broth Microdilution Susceptibility Testing for Yeasts
This protocol is adapted from the CLSI M27 standard for yeasts.

Materials:

Clavamycin D stock solution (in a suitable solvent, e.g., water or DMSO)

RPMI-1640 medium with L-glutamine, without bicarbonate, buffered with MOPS

96-well microtiter plates

Fungal isolates and quality control strains (e.g., Candida parapsilosis ATCC 22019)
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Sterile saline (0.85%) or water

Spectrophotometer or McFarland standards

Incubator (35°C)

Procedure:

Inoculum Preparation:

Subculture the yeast isolates on Sabouraud Dextrose Agar for 24-48 hours at 35°C.

Select several well-isolated colonies and suspend them in 5 mL of sterile saline.

Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately

1-5 x 10^6 CFU/mL).

Dilute this suspension 1:1000 in RPMI-1640 medium to achieve a final inoculum

concentration of 1-5 x 10^3 CFU/mL.

Drug Dilution:

Prepare a series of two-fold dilutions of the Clavamycin D stock solution in RPMI-1640

medium in the 96-well plate. The final concentration range should typically span from 0.03

to 32 µg/mL, but may need to be adjusted based on preliminary experiments.

Include a growth control well (no drug) and a sterility control well (no inoculum).

Inoculation and Incubation:

Add 100 µL of the prepared fungal inoculum to each well containing 100 µL of the drug

dilution.

Incubate the plates at 35°C for 24-48 hours.

Endpoint Determination (MIC):
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The MIC is the lowest concentration of Clavamycin D that causes a significant inhibition

of growth (e.g., ≥50% reduction in turbidity) compared to the growth control. This can be

determined visually or with a microplate reader.

Disk Diffusion Susceptibility Testing for Yeasts
This protocol is adapted from the CLSI M44 standard for yeasts.

Materials:

Clavamycin D-impregnated paper disks (concentration to be determined empirically)

Mueller-Hinton agar supplemented with 2% glucose and 0.5 µg/mL methylene blue

Fungal isolates and quality control strains

Sterile cotton swabs

Incubator (35°C)

Calipers

Procedure:

Inoculum Preparation:

Prepare a yeast suspension equivalent to a 0.5 McFarland standard as described in the

broth microdilution protocol.

Inoculation:

Dip a sterile cotton swab into the inoculum suspension and streak the entire surface of the

Mueller-Hinton agar plate evenly in three directions.

Allow the plate to dry for 5-15 minutes.

Disk Application:

Aseptically apply the Clavamycin D disks to the surface of the agar.
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Gently press the disks to ensure complete contact with the agar.

Incubation:

Invert the plates and incubate at 35°C for 20-24 hours.

Zone of Inhibition Measurement:

Measure the diameter of the zone of complete growth inhibition around each disk to the

nearest millimeter.

Broth Microdilution Susceptibility Testing for
Filamentous Fungi (Molds)
This protocol is adapted from the CLSI M38 standard for filamentous fungi.

Materials:

Same as for the yeast broth microdilution protocol.

Potato Dextrose Agar (PDA) for mold culture.

Procedure:

Inoculum Preparation:

Grow the mold on PDA at 35°C for 7 days or until sporulation is evident.

Harvest the conidia by flooding the plate with sterile saline containing 0.05% Tween 20

and gently scraping the surface.

Transfer the suspension to a sterile tube and allow heavy particles to settle.

Adjust the conidial suspension to a concentration of 0.4 x 10^4 to 5 x 10^4 CFU/mL using

a hemocytometer or spectrophotometer.

Drug Dilution, Inoculation, and Incubation:
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Follow the same procedures as for the yeast broth microdilution, using the prepared mold

inoculum.

Incubate the plates at 35°C for 48-72 hours, or until sufficient growth is seen in the control

well.

Endpoint Determination (MIC):

The MIC is the lowest concentration of Clavamycin D that shows 100% inhibition of

growth (for fungicidal compounds) or a significant reduction in growth compared to the

control.
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Caption: Workflow for Clavamycin D antifungal susceptibility testing.
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Caption: Proposed mechanism of action for Clavamycin D in fungi.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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